Cas no 127371-54-4 (Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate is a fluorinated quinolone derivative with a cyclopropyl substituent at the N1 position, exhibiting structural features associated with antimicrobial activity. The difluoro substitution at the 6,7 positions enhances lipophilicity and membrane permeability, while the ester group at the 3-position offers synthetic versatility for further modifications. This compound serves as a key intermediate in the synthesis of advanced quinolone-based pharmaceuticals, particularly antibiotics targeting DNA gyrase and topoisomerase IV. Its rigid cyclopropane ring contributes to metabolic stability, and the carboxylate ester functionality allows for controlled hydrolysis to the corresponding carboxylic acid, a common pharmacophore in bioactive quinolones. The compound is typically handled under controlled conditions due to its potential reactivity.

Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate structure

127371-54-4 structure

Product Name:Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate

CAS No:127371-54-4

MF:C₁₄H₁₁F₂NO₃

MW:279.238850831985

MDL:MFCD30179694

CID:2449795

PubChem ID:11492850

Update Time:2025-10-29

Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE
- methyl 1-cyclopropyl-6,7-difluoro-4-oxoquinoline-3-carboxylate
- methyl 1-cyclopropyl-6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
- 1-Cyclopropyl-4-oxo-6,7-difluoro-1,4-dihydroquinoline-3-carboxylic acid methyl ester
- methyl 1-cyclopropyl-6,7-difluoro-1, 4-dihydro-4-oxo-3-quinolinecarboxylate
- SCHEMBL9577810
- WGZPDLDHADAWSC-UHFFFAOYSA-N
- 127371-54-4
- DB-198396
- Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
- MDL： MFCD30179694
- Inchi： 1S/C14H11F2NO3/c1-20-14(19)9-6-17(7-2-3-7)12-5-11(16)10(15)4-8(12)13(9)18/h4-7H,2-3H2,1H3
- InChI Key： WGZPDLDHADAWSC-UHFFFAOYSA-N
- SMILES： FC1C(=CC2C(C(C(=O)OC)=CN(C=2C=1)C1CC1)=O)F

Computed Properties

Exact Mass: 279.07069954 g/mol
Monoisotopic Mass: 279.07069954 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 475
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 279.24
XLogP3: 1.6
Topological Polar Surface Area: 46.6

Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D540900-25g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	25g	$300	2024-06-05
eNovation Chemicals LLC	D540900-100g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	100g	$800	2024-06-05
eNovation Chemicals LLC	D540900-500g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	500g	$1500	2024-06-05
eNovation Chemicals LLC	D540900-1kg	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	1kg	$2000	2024-06-05
Ambeed	A876975-10mg	Methyl 1-cyclopropyl-6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	127371-54-4	97%	10mg	$68.0	2025-03-16
eNovation Chemicals LLC	D540900-25g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	25g	$300	2025-03-01
eNovation Chemicals LLC	D540900-500g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	500g	$1500	2025-03-01
eNovation Chemicals LLC	D540900-100g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	100g	$800	2025-03-01
eNovation Chemicals LLC	D540900-1kg	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	1kg	$2000	2025-03-01
eNovation Chemicals LLC	D540900-25g	METHYL 1-CYCLOPROPYL-6,7-DIFLUORO-4-OXO-1,4-DIHYDROQUINOLINE-3-CARBOXYLATE	127371-54-4	97%	25g	$300	2025-02-19